Cas no 87839-70-1 (1H-Pyrazole, 4,5-dihydro-3-methyl-1,5,5-triphenyl-)

• Product name: 1H-Pyrazole, 4,5-dihydro-3-methyl-1,5,5-triphenyl-
• CAS No: 87839-70-1
• MF: C₂₂H₂₀N₂
• MW: 312.407605171204
• CID: 651824
• PubChem ID: 10925010

1H-Pyrazole, 4,5-dihydro-3-methyl-1,5,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4,5-dihydro-3-methyl-1,5,5-triphenyl-
• 3-methyl-1,5,5-triphenyl-4H-pyrazole
• DTXSID50448579
• 87839-70-1

• Inchi： InChI=1S/C22H20N2/c1-18-17-22(19-11-5-2-6-12-19,20-13-7-3-8-14-20)24(23-18)21-15-9-4-10-16-21/h2-16H,17H2,1H3
• InChI Key： NNPUGNFIWVQKKM-UHFFFAOYSA-N
• SMILES： CC1=NN(C(C1)(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 312.162648646g/mol
• Monoisotopic Mass: 312.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 15.6Ų